Cas no 1806986-74-2 (4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile)

4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile is a specialized heterocyclic compound featuring a pyridine core substituted with cyano, difluoromethyl, hydroxyl, and acetonitrile functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing active ingredients with enhanced bioactivity. The presence of electron-withdrawing groups, such as cyano and difluoromethyl, contributes to its reactivity in nucleophilic substitution and condensation reactions. The hydroxyl group further allows for derivatization, increasing its utility in fine chemical applications. This compound is characterized by high purity and stability, ensuring consistent performance in synthetic processes. Its versatile reactivity profile makes it a preferred choice for researchers in medicinal and agricultural chemistry.

4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile structure

1806986-74-2 structure

Product Name:4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile

CAS No:1806986-74-2

MF:C₉H₅F₂N₃O

MW:209.152308225632

CID:4875335

Update Time:2025-06-14

4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile
- Inchi： 1S/C9H5F2N3O/c10-9(11)8-5(4-13)3-7(15)14-6(8)1-2-12/h3,9H,1H2,(H,14,15)
- InChI Key： ZFQWCIBLYABGCY-UHFFFAOYSA-N
- SMILES： FC(C1C(C#N)=CC(NC=1CC#N)=O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 458
XLogP3: -0.5
Topological Polar Surface Area: 76.7

4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029043206-250mg	4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile	1806986-74-2	97%	250mg	$998.40	2022-03-31
Alichem	A029043206-500mg	4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile	1806986-74-2	97%	500mg	$1,630.00	2022-03-31
Alichem	A029043206-1g	4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile	1806986-74-2	97%	1g	$2,980.00	2022-03-31

4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Additional information on 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile

Research Briefing on 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile (CAS: 1806986-74-2)

In recent years, the compound 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile (CAS: 1806986-74-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridine backbone and functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. This briefing provides an overview of the latest research findings, synthesis methods, and potential applications of this compound.

The synthesis of 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step reactions involving condensation, cyclization, and functional group modifications. Notably, the introduction of the difluoromethyl group has been a focal point due to its ability to enhance the compound's bioactivity and metabolic stability. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been utilized to confirm the structure and purity of the synthesized compound.

In pharmacological studies, 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile has demonstrated inhibitory activity against several enzymatic targets. For instance, recent in vitro assays revealed its potential as a kinase inhibitor, with selective activity against specific isoforms involved in inflammatory pathways. These findings suggest its applicability in developing novel therapeutics for autoimmune diseases and cancer. Additionally, its role as a precursor in the synthesis of more complex bioactive molecules has been explored, further expanding its utility in medicinal chemistry.

Beyond pharmaceuticals, this compound has also been investigated for its agrochemical properties. Preliminary studies indicate that derivatives of 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile exhibit herbicidal and fungicidal activities. The presence of the cyano and hydroxypyridine moieties is believed to contribute to its mode of action, disrupting essential metabolic pathways in target organisms. Field trials are currently underway to evaluate its efficacy and environmental impact.

Despite its promising attributes, challenges remain in the large-scale production and formulation of 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile. Issues such as stability under varying pH conditions and solubility in aqueous media need to be addressed to facilitate its broader application. Future research directions may focus on derivatization strategies to enhance its physicochemical properties and bioavailability.

In conclusion, 4-Cyano-3-(difluoromethyl)-6-hydroxypyridine-2-acetonitrile represents a versatile scaffold with significant potential in both pharmaceutical and agrochemical industries. Ongoing research efforts aim to unlock its full potential, paving the way for innovative solutions to pressing health and agricultural challenges.